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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
sec-Butyl methyl ether (SBME), also known as 2-methoxybutane, is an organic compound

with the chemical formula C₅H₁₂O. It serves as a solvent in various chemical applications. A

thorough understanding of its solubility characteristics in common organic solvents is crucial for

its effective use in research, development, and manufacturing, particularly within the

pharmaceutical and chemical industries. This guide provides a summary of the available

qualitative solubility data for sec-butyl methyl ether and outlines a detailed experimental

protocol for the quantitative determination of its solubility.

Qualitative Solubility Data
sec-Butyl methyl ether is widely reported to be miscible with a range of common organic

solvents. Miscibility implies that the substances are soluble in each other in all proportions,

forming a homogeneous solution. The available qualitative data is summarized in the table

below.
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Solvent Qualitative Solubility Citation

Acetone Miscible [1][2][3][4][5][6]

Alcohol (Ethanol, Methanol) Miscible [1][2][3][4][5][6]

Diethyl Ether Miscible [1][2][3][4][5][6]

Chloroform Slightly Soluble [6][7]

Methanol Slightly Soluble [6][7]

It is important to note that while "miscible" is a useful qualitative descriptor, specific quantitative

data may be necessary for precise applications such as reaction chemistry, purification process

design, and formulation development. The following section provides a detailed protocol for

determining the quantitative solubility of sec-butyl methyl ether in an organic solvent.

Experimental Protocol for Quantitative Solubility
Determination: The Gravimetric Method
The gravimetric method is a reliable and straightforward technique for determining the solubility

of a liquid in a liquid when they are not fully miscible, or for confirming miscibility. This protocol

is adapted for the determination of the solubility of sec-butyl methyl ether in a given organic

solvent.

1. Materials and Equipment

sec-Butyl methyl ether (high purity)

Selected organic solvent (high purity)

Analytical balance (accurate to ±0.0001 g)

Thermostatically controlled water bath or shaker

Calibrated pipettes and volumetric flasks

Glass vials with airtight seals (e.g., screw caps with PTFE septa)
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Drying oven

Desiccator

2. Procedure

Preparation of Saturated Solution:

In a series of sealed glass vials, prepare mixtures of sec-butyl methyl ether and the

chosen organic solvent in varying, known proportions by mass.

Ensure that the total volume in each vial is appropriate for the equipment to be used.

For each mixture, accurately weigh the amount of sec-butyl methyl ether and the solvent

added to the vial using an analytical balance.

Equilibration:

Place the sealed vials in a thermostatically controlled water bath or shaker set to the

desired experimental temperature (e.g., 25 °C).

Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The time required for equilibration may need to be determined empirically.

Phase Separation (if applicable):

After equilibration, visually inspect the vials. If two distinct liquid phases are present, the

liquids are not miscible at that temperature. If only one phase is observed, the liquids are

miscible in that proportion.

To determine the composition of each phase in an immiscible system, carefully separate

the two layers using a pipette.

Quantification:

Accurately weigh a clean, dry, and pre-weighed evaporating dish.
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Carefully transfer a known mass of the supernatant (the solvent-rich phase) or the lower

phase (the sec-butyl methyl ether-rich phase) to the evaporating dish and record the

mass.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

more volatile component (sec-butyl methyl ether or the solvent) without causing

degradation of the less volatile component. The oven temperature should be chosen

based on the boiling points of the two liquids.

Periodically remove the evaporating dish from the oven, cool it to room temperature in a

desiccator, and weigh it.

Continue this process until a constant mass is achieved, indicating that the more volatile

component has been completely removed.

3. Data Analysis and Calculation

Calculate the mass of the dissolved, less volatile component by subtracting the initial mass

of the evaporating dish from the final constant mass.

Calculate the mass of the more volatile component that was evaporated by subtracting the

mass of the dissolved component from the total mass of the solution sample taken.

Express the solubility as the mass of sec-butyl methyl ether per 100 g of the solvent, or in

other appropriate units such as mole fraction or molarity.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of sec-butyl methyl
ether can be visualized as follows:
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1. Prepare Mixtures
(Known masses of SBME and solvent)

2. Equilibrate
(Constant temperature and agitation)

3. Visual Observation

4. Phase Separation
(If immiscible)
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Miscible
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5. Gravimetric Quantification
(Evaporation of volatile component)

6. Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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